4-[benzyl(propan-2-yl)sulfamoyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 4-[benzyl(propan-2-yl)sulfamoyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C31H36N4O7S/c1-6-39-26-18-24(19-27(40-7-2)28(26)41-8-3)30-33-34-31(42-30)32-29(36)23-14-16-25(17-15-23)43(37,38)35(21(4)5)20-22-12-10-9-11-13-22/h9-19,21H,6-8,20H2,1-5H3,(H,32,34,36)
• InChI Key: YLGSPULVMSLUSJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC4=CC=CC=C4)C(C)C
• Molecular Formula: C31H36N4O7S
• Molecular Weight: 608.7 g/mol

Description

4-[benzyl(propan-2-yl)sulfamoyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C31H36N4O7S and its molecular weight is 608.71. The purity is usually 95%.
BenchChem offers high-quality 4-[benzyl(propan-2-yl)sulfamoyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[benzyl(propan-2-yl)sulfamoyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Biological Studies

• A study investigated the crystal structure and biological activities of 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives, closely related to the compound . These compounds demonstrated promising antibacterial and antioxidant activities, indicating potential biomedical applications (Karanth et al., 2019).

Photoinduced Molecular Rearrangements

• Research on 1,2,4-oxadiazoles, a component of the compound, explored photoinduced molecular rearrangements. This study contributes to understanding the chemical behavior of these compounds under light exposure, which could be relevant for developing light-responsive materials or drugs (Vivona et al., 1997).

Corrosion Inhibition Properties

• A study focused on 1,3,4-oxadiazole derivatives for their corrosion inhibition properties. This indicates a potential application in material science, particularly in protecting metals from corrosion (Ammal et al., 2018).

Anticancer Evaluation

• Several studies have evaluated derivatives of 1,3,4-oxadiazoles for anticancer activity. This suggests a promising line of research for the compound in the development of new anticancer therapies (Ravinaik et al., 2021).

Antimicrobial Assessment

• Derivatives of 1,3,4-oxadiazoles and related compounds have been synthesized and assessed for their antimicrobial activity, indicating potential pharmaceutical applications (Elmagd et al., 2017).

Anti-tubercular Activity

• Research has been conducted on N-sulfamoyl benzamide derivatives, closely related to the compound , for anti-tubercular activity. This suggests potential applications in treating tuberculosis (Dighe et al., 2012).

Sulfonamide Hybrids

• Sulfonamide hybrids, which include components similar to the compound , have been reviewed for their wide range of biological activities, including as antimicrobials (Ghomashi et al., 2022).